
CAS number 101803-62-7 properties and uses

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2,4,6-Triisopropylbenzenesulfonyl

fluoride

CAS No.: 101803-62-7

Cat. No.: B12052729

Get Quote

An In-Depth Technical Guide on CAS 101803-62-7: 2,4,6-Triisopropylbenzenesulfonyl
Fluoride in Advanced Radiochemistry and SuFEx Click Applications

Executive Summary & Chemical Identity
As molecular imaging and bioconjugation technologies evolve, the demand for highly stable,

selectively reactive prosthetic groups has surged. CAS 101803-62-7, chemically identified as

2,4,6-triisopropylbenzenesulfonyl fluoride (TIPS-F), has emerged as a cornerstone

molecule in both Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and Positron Emission

Tomography (PET) radiochemistry[1][2].

Unlike traditional unhindered sulfonyl fluorides, which can be susceptible to premature

hydrolysis in aqueous environments, TIPS-F leverages immense steric shielding to kinetically

trap the sulfur(VI) center[1]. This unique structural causality allows it to serve as a highly stable

[18F] radiolabeling tag and a selective SuFEx hub for advanced drug development[2].
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To understand the utility of TIPS-F, we must first analyze its physicochemical baseline. The

table below summarizes the core quantitative data associated with CAS 101803-62-7[3][4].

Property Value Mechanistic Significance

CAS Number 101803-62-7

Standard identifier for

regulatory and synthetic

tracking.

Molecular Formula C15H23FO2S
High carbon-to-heteroatom

ratio drives lipophilicity.

Molecular Weight 286.41 g/mol

Optimal size for a prosthetic

group without disrupting

peptide folding.

Topological Polar Surface Area 42.5 Å²

Facilitates membrane

permeability if used in small-

molecule tracers.

XLogP3-AA (Predicted) ~5.1 - 6.0

Highly lipophilic; requires

organic co-solvents during

initial bioconjugation.

Core Reactivity SuFEx Click Chemistry

S-F bond acts as a latent

electrophile, activated only

under specific catalytic or

microenvironmental conditions.

The Causality of Steric Shielding: The selection of the 2,4,6-triisopropylbenzenesulfonyl

architecture is not arbitrary; it is a calculated thermodynamic and kinetic strategy. The

mechanism of sulfonyl fluoride hydrolysis involves the attack of a nucleophile (water or

hydroxide) on the sulfur center, forming a pentacoordinate transition state. The three bulky

isopropyl groups at the ortho (2,6) and para (4) positions create a dense physical barrier. This

steric bulk physically occludes the trajectory required for nucleophilic attack, drastically raising

the activation energy for hydrolysis[1]. Consequently, the S-F bond remains intact even in

complex biological matrices, maintaining >95% stability in serum after 2 hours[1].
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Core Applications in Drug Development
PET Radiochemistry: Stable[18F] Prosthetic Groups
In PET radiochemistry, the challenge is twofold: achieving rapid isotopic exchange to

accommodate the 109.7-minute half-life of Fluorine-18, while ensuring the resulting S-18F

bond survives the hydrolytic environment of human serum. TIPS-F acts as an ideal [18F]

prosthetic group. By reacting the corresponding sulfonyl chloride precursor (TIPS-Cl) with

[18F]fluoride, researchers can generate a radiotracer tag that resists in vivo defluorination, a

common failure point that leads to unwanted bone uptake of free [18F]fluoride[1].

SuFEx Click Chemistry
Introduced by K. Barry Sharpless and colleagues, SuFEx is the next generation of click

chemistry[2][5]. While standard sulfonyl fluorides react broadly with tyrosine residues or

amines, the sterically hindered TIPS-F requires specific microenvironmental triggers or strong

SuFEx catalysts (like DBU or BTMG) to react. This allows for highly selective, late-stage

functionalization of complex biomolecules without off-target cross-reactivity[5].
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Caption: Steric shielding mechanism of TIPS-F preventing S-F bond hydrolysis in serum.
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Experimental Workflows & Protocols (Self-Validating
Systems)
To ensure scientific integrity and reproducibility, the following protocols are designed as self-

validating systems, incorporating critical checkpoints to verify success before proceeding to in

vivo stages.

Protocol 1: Microfluidic Radiosynthesis of [18F]TIPS-F
Macroscopic batch reactors often fail with sterically hindered precursors due to the prolonged

heating required, which causes thermal degradation. Microfluidic reactors solve this by offering

high surface-to-volume ratios for rapid heat transfer, enabling extreme temperatures for very

short durations[1].

Precursor Preparation: Dissolve 2,4,6-triisopropylbenzenesulfonyl chloride (TIPS-Cl) in

anhydrous acetonitrile to a concentration of 0.5 mg/mL[1].

Isotope Preparation: Trap cyclotron-produced [18F]fluoride on a QMA carbonate cartridge.

Elute into a reaction vial using a Kryptofix 222/K2CO3 complex. Azeotropically dry the

complex with anhydrous acetonitrile under a stream of nitrogen at 95°C.

Microfluidic Exchange: Load the TIPS-Cl solution and the dried [18F]fluoride complex into

the reagent loops of a microfluidic radiochemistry system.

Reaction Execution: Pump the reagents through the microfluidic chip. Set the reactor

temperature between 130–180 °C with a strict residence time of <60 seconds[1].

Validation Checkpoint 1 (Radio-HPLC): Inject a 5 µL aliquot of the crude mixture into an

analytical radio-HPLC. A single radioactive peak corresponding to [18F]TIPS-F validates

successful kinetic isotopic exchange.

Purification: Purify the product using semi-preparative HPLC, collecting the [18F]TIPS-F

fraction.

Validation Checkpoint 2 (Serum Stability): Incubate an aliquot of the purified tracer in rat

serum at 37°C for 120 minutes. Re-analyze via radio-HPLC. A >95% retention of the parent
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peak confirms the steric shielding is functioning correctly, validating the batch for

bioconjugation[1].
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Caption: Microfluidic radiosynthesis and bioconjugation workflow for [18F]TIPS-F.

Protocol 2: SuFEx Bioconjugation Workflow
Substrate Preparation: Prepare a 10 µM solution of the target peptide/protein (containing a

reactive tyrosine or engineered amine) in a compatible buffer (e.g., PBS, pH 7.4).

Conjugation: Add the purified [18F]TIPS-F (or cold TIPS-F for assay development) to the

protein solution. Due to the lipophilicity of TIPS-F, up to 10% DMSO may be required as a

co-solvent.

Catalysis: Because the TIPS group is highly hindered, spontaneous reaction at pH 7.4 is

slow. Introduce a mild SuFEx catalyst or adjust the pH to 8.5 to deprotonate the target

tyrosine, increasing its nucleophilicity.
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Incubation & Monitoring: Incubate at 37°C for 30 minutes. Monitor the reaction progress via

radio-TLC (for 18F) or LC-MS (for cold assays).

Isolation: Purify the final radiolabeled bioconjugate using size-exclusion chromatography

(SEC) or a PD-10 desalting column to remove unreacted [18F]TIPS-F and catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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